Cas no 2137489-52-0 (tert-butyl 2-amino-3-(4-ethoxy-1H-pyrazol-1-yl)propanoate)

• Product Name: tert-butyl 2-amino-3-(4-ethoxy-1H-pyrazol-1-yl)propanoate
• CAS No: 2137489-52-0
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 6135256
• PubChem ID: 165823806
• Update Time: 2025-06-15

tert-butyl 2-amino-3-(4-ethoxy-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-(4-ethoxy-1H-pyrazol-1-yl)propanoate
• 2137489-52-0
• EN300-1141458

• Inchi： 1S/C12H21N3O3/c1-5-17-9-6-14-15(7-9)8-10(13)11(16)18-12(2,3)4/h6-7,10H,5,8,13H2,1-4H3
• InChI Key： YJAWHKLQHWPEAU-UHFFFAOYSA-N
• SMILES： O(C(C(CN1C=C(C=N1)OCC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.15829154g/mol
• Monoisotopic Mass: 255.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 79.4Ų

Additional information on tert-butyl 2-amino-3-(4-ethoxy-1H-pyrazol-1-yl)propanoate

Comprehensive Overview of tert-butyl 2-amino-3-(4-ethoxy-1H-pyrazol-1-yl)propanoate (CAS No. 2137489-52-0)

tert-butyl 2-amino-3-(4-ethoxy-1H-pyrazol-1-yl)propanoate (CAS No. 2137489-52-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a pyrazole ring and an ethoxy substituent, is widely studied for its potential applications in drug discovery and crop protection. Its unique molecular structure, combining a tert-butyl group with an amino acid backbone, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for heterocyclic compounds like tert-butyl 2-amino-3-(4-ethoxy-1H-pyrazol-1-yl)propanoate has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its structure-activity relationship (SAR), as modifications to the pyrazole or ethoxy groups can yield derivatives with enhanced efficacy. This aligns with the growing trend of precision medicine and sustainable agriculture, where tailored chemical solutions are critical.

The synthesis of CAS No. 2137489-52-0 typically involves multi-step organic reactions, including esterification and N-alkylation. Its high purity and stability under standard conditions make it suitable for industrial-scale production. Notably, the compound's solubility in common organic solvents like DMSO and ethanol facilitates its use in formulation studies, a topic frequently searched by chemists optimizing drug delivery systems.

From an SEO perspective, users often search for "tert-butyl 2-amino-3-(4-ethoxy-1H-pyrazol-1-yl)propanoate suppliers" or "CAS 2137489-52-0 applications," reflecting commercial and academic interests. Environmental concerns also drive queries about "green synthesis of pyrazole derivatives," highlighting the need for eco-friendly production methods. This compound's relevance to cancer research and neurodegenerative disease studies further boosts its online visibility.

In conclusion, tert-butyl 2-amino-3-(4-ethoxy-1H-pyrazol-1-yl)propanoate represents a promising scaffold in modern chemistry. Its adaptability to medicinal chemistry and material science applications ensures continued exploration. As industries prioritize innovation and sustainability, this compound is poised to play a pivotal role in advancing scientific breakthroughs.